![molecular formula C19H32BNO4 B1458848 (3-Methoxypropyl)(methyl){2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}amine CAS No. 1486485-53-3](/img/structure/B1458848.png)
(3-Methoxypropyl)(methyl){2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}amine
Overview
Description
(3-Methoxypropyl)(methyl){2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}amine
is a chemical compound with the molecular formula C19H32BNO4
. It has a molecular weight of 349.27
. This compound is typically in liquid form .
Molecular Structure Analysis
The InChI code for this compound is1S/C19H32BNO4/c1-18(2)19(3,4)25-20(24-18)16-8-10-17(11-9-16)23-15-13-21(5)12-7-14-22-6/h8-11H,7,12-15H2,1-6H3
. This code provides a detailed description of the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is typically in liquid form . The compound has a molecular weight of349.27
.
Scientific Research Applications
Chemical Stability Analysis
The compound’s HOMO and LUMO energies and their orbital energy gap have been calculated using the B3LYP/6-311G (2d, p) method, which is essential for estimating chemical stability. This application is crucial in materials science and engineering for developing stable compounds for various uses .
Synthesis of Phenylboronic Acid Derivatives
This compound has been used in the synthesis of phenylboronic acid derivatives, which are valuable in organic synthesis and medicinal chemistry for creating complex molecules .
Structural Characterization
The structure of similar compounds with borate and sulfonamide groups has been characterized using techniques like NMR, IR, MS, and X-ray crystallography. This indicates potential use in analytical chemistry for identifying and verifying molecular structures .
Organic Intermediate
With borate and sulfonamide groups, this compound can act as an organic intermediate that can be synthesized through nucleophilic and amidation reactions, suggesting its role in synthetic chemistry .
Crystallography Studies
The compound has been used to obtain single crystals suitable for X-ray crystallographic analysis, which is important in solid-state chemistry to understand the crystal structure of materials .
Physical and Chemical Properties Analysis
Information like melting point, boiling point, density, molecular formula, molecular weight, and physical properties are available for this compound, indicating its use in physical chemistry for property analysis .
properties
IUPAC Name |
3-methoxy-N-methyl-N-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]propan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32BNO4/c1-18(2)19(3,4)25-20(24-18)16-8-10-17(11-9-16)23-15-13-21(5)12-7-14-22-6/h8-11H,7,12-15H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZAKCBUXPMILGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)OCCN(C)CCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32BNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Methoxypropyl)(methyl){2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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